Cas no 99873-99-1 (Diethyl Phthalate-d14)

Diethyl Phthalate-d14 is a deuterated analog of diethyl phthalate, where all hydrogen atoms are replaced with deuterium (D). This isotopically labeled compound is widely used as an internal standard in analytical chemistry, particularly in mass spectrometry and NMR spectroscopy, due to its high isotopic purity and stability. Its key advantages include minimal interference in quantitative analyses, ensuring accurate and reproducible results. The compound is also valuable in environmental and metabolic studies, where tracking phthalate derivatives is essential. Diethyl Phthalate-d14 exhibits consistent physicochemical properties, making it a reliable reference material for method validation and quality control in laboratory applications.

Diethyl Phthalate-d14 structure

Product Name:Diethyl Phthalate-d14

CAS No:99873-99-1

MF:C₁₂H₁₄O₄

MW:236.323427677155

CID:797414

PubChem ID:90477973

Update Time:2025-05-28

Diethyl Phthalate-d14 Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, di(ethyl-d5) ester (9CI)
- DIETHYL PHTHALATE-D14
- CS-0564549
- D98858
- 99873-99-1
- DTXSID301334039
- bis(1,1,2,2,2-pentadeuterioethyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
- HY-Y0284S2
- Diethyl Phthalate-d14
- MDL： MFCD01861630
- Inchi： 1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3/i1D3,2D3,3D2,4D2,5D,6D,7D,8D
- InChI Key： FLKPEMZONWLCSK-NFUPRKAOSA-N
- SMILES： O(C([2H])([2H])C([2H])([2H])[2H])C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)OC([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

Exact Mass: 236.177
Monoisotopic Mass: 236.177
Isotope Atom Count: 14
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 52.6A^2

Diethyl Phthalate-d14 Security Information

Hazardous Material transportation number：NONH for all modes of transport

Diethyl Phthalate-d14 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D444774-5mg	Diethyl Phthalate-d14	99873-99-1		5mg	$ 253.00	2023-09-07
TRC	D444774-50mg	Diethyl Phthalate-d14	99873-99-1		50mg	$ 1918.00	2023-09-07

Diethyl Phthalate-d14 Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

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